Cas no 70887-26-2 (2-Propanol, 1-[ethyl(3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)amino]-)

2-Propanol, 1-[ethyl(3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)amino]- structure
70887-26-2 structure
Product Name:2-Propanol, 1-[ethyl(3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)amino]-
CAS No:70887-26-2
MF:C11H17N5O
MW:235.285581350327
CID:546437
PubChem ID:12497254
Update Time:2025-04-19

2-Propanol, 1-[ethyl(3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-[ethyl(3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)amino]-
    • 1-[ethyl-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)amino]propan-2-ol
    • 1-[Ethyl(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)amino]propan-2-ol
    • 70887-26-2
    • DTXSID90500428
    • Inchi: 1S/C11H17N5O/c1-4-15(7-8(2)17)11-6-5-10-13-12-9(3)16(10)14-11/h5-6,8,17H,4,7H2,1-3H3
    • InChI Key: KVJCRMAEDZHGEA-UHFFFAOYSA-N
    • SMILES: OC(C)CN(C1C=CC2=NN=C(C)N2N=1)CC

Computed Properties

  • Exact Mass: 235.14351
  • Monoisotopic Mass: 235.14331018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • PSA: 66.55
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